(S)-4-benzyl-3-((S)-2-(3-bromophenyl)-3-(4-chlorophenyl)propanoyl)oxazolidin-2-one

• IUPAC Name: (4S)-4-benzyl-3-[(2S)-2-(3-bromophenyl)-3-(4-chlorophenyl)propanoyl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C25H21BrClNO3/c26-20-8-4-7-19(15-20)23(14-18-9-11-21(27)12-10-18)24(29)28-22(16-31-25(28)30)13-17-5-2-1-3-6-17/h1-12,15,22-23H,13-14,16H2/t22-,23-/m0/s1
• InChI Key: VSHHMWPXQIHNMM-GOTSBHOMSA-N
• Canonical SMILES: C1C(N(C(=O)O1)C(=O)C(CC2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Br)CC4=CC=CC=C4
• Isomeric SMILES: C1[C@@H](N(C(=O)O1)C(=O)[C@@H](CC2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Br)CC4=CC=CC=C4
• Molecular Formula: C25H21BrClNO3
• Molecular Weight: 498.8 g/mol

Description

(S)-4-benzyl-3-((S)-2-(3-bromophenyl)-3-(4-chlorophenyl)propanoyl)oxazolidin-2-one is a useful research compound. Its molecular formula is C25H21BrClNO3 and its molecular weight is 498.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Molecular Interactions

(S)-4-benzyl-3-((S)-2-(3-bromophenyl)-3-(4-chlorophenyl)propanoyl)oxazolidin-2-one and its derivatives have been extensively studied for their crystal structures and molecular interactions. Research indicates that these compounds exhibit various crystal symmetries and their packings are ensured by a combination of different types of weak non-covalent and competitive effects, such as π/π stacking against CH/π hydrogen bonds. This characteristic is significant for understanding the material properties and potential applications of these compounds in molecular engineering (Hattab et al., 2010).

Use as Protective Groups and Chiral Auxiliaries

Oxazolidin-2-ones, such as the compound , are widely used as protective groups for 1,2-amino alcohols. Their chiral derivatives are particularly important as chiral auxiliaries in various chemical reactions. These applications are essential in the field of organic synthesis, especially for creating enantiomerically pure compounds (Nogueira et al., 2015).

Stereoselective Synthesis

Studies have shown that oxazolidin-2-one derivatives can be effectively used in stereoselective synthesis. For example, they are valuable in stereoselective enolate alkylations and conjugate additions of attached N-acyl moieties, which are crucial processes in medicinal chemistry and drug development (Davies & Sanganee, 1995).